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The search results indicate that a green stability-indicating reverse-phase high-performance thin-layer
chromatographic (RP-HPTLC) method has been developed and validated for Creconazole HCl (CCZ)

[1]. The method was used to study its stability under various stress conditions.

The table below summarizes the available forced degradation findings for CCZ [1]:

Stress Stability of . .
" Key Findings /| Degradation Products

Condition Croconazole HCI

Acidic Unstable Degradation was observed. Specific products not

Hydrolysis detailed in available text.

Oxidative Stress  Unstable Degradation was observed. Specific products not
detailed in available text.

Alkaline Sufficiently Stable Minimal degradation under the studied conditions.

Hydrolysis

Thermal Stress Sufficiently Stable Minimal degradation under the studied conditions.

This RP-HPTLC method successfully separated CCZ from its degradation products, confirming its stability-

indicating properties [1].
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Experimental Protocol: Green RP-HPTLC Method

For researchers aiming to replicate or build upon this stability study, here is the detailed methodology.

Chromatography Conditions

This information can be used to set up the core analytical method [1].

e Stationary Phase: RP-60F254S TLC plates (from E-Merck).

¢ Mobile Phase (Developing System): A binary mixture of acetone and water in a ratio of 80:20
(viv).

e Detection Wavelength: 198 nm.

e Sample Application: 10 pL of CCZ solution was spotted as bands (6 mm wide).

e Development: Plates were developed in an automated chamber saturated with mobile phase vapor

for 30 minutes at 22°C.

Method Validation

The method was validated per ICH-Q2-R2 guidelines, demonstrating satisfactory performance [1].

e Linearity: The method was linear in the range of 25-1,200 ng/band.

e Accuracy: Reported as percentage recovery at three quality control levels (50%, 100%, 150%).

¢ Precision: Both intra-day (repeatability) and inter-day (intermediate) precision were assessed, with
results reported as % RSD.

¢ Robustness: The method was tested by making minor deliberate changes to the mobile phase
composition (e.g., acetone/water ratios of 78:22 and 82:18 v/v).

¢ Sensitivity: The Limit of Detection (LOD) and Limit of Quantification (LOQ) were determined using
the standard deviation methodology.

Greenness Assessment
The "green" nature of this method was evaluated using modern metrics, which is a significant advantage over
traditional methods that often use more toxic solvents [1].

¢ Analytical Eco-Scale (AES) score: 89 (A score above 75 represents "excellent green analysis").
e AGREE score: 0.82 (on a 0-1 scale, where 1 is ideal).
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e ChlorTox score: 1.08 g.

Troubleshooting Guide & FAQs

Q: The CCZ peaks in my chromatogram are tailing or not well-resolved from degradation products.

What should I do?

e A: Check the mobile phase composition and preparation. Ensure the ratios are accurate and the
solvents are HPLC grade. The robustness study suggests that small changes in water content (£2%)
can affect the results. Adjust the ratio slightly within the 78:22 to 82:18 (acetone:water) range to
improve separation, and ensure the development chamber is properly saturated.

Q: I am not detecting CCZ at the reported 198 nm. What could be wrong?

e A: Verify the preparation of your standard and sample solutions. Ensure the scanning instrument is
calibrated correctly at the low UV range. Also, check that the TLC plates are not damaged and that
the application volume is precise.

Q: How can I confirm my forced degradation study is working?

e A: Asuccessful forced degradation study should typically aim for 5-20% degradation of the active
ingredient. Start with milder conditions (e.g., lower acid/base concentration, shorter exposure time)
and escalate until this range is achieved. The formation of new peaks in the chromatogram that are
well-separated from the main CCZ peak indicates the method is stability-indicating.

Experimental Workflow Diagram

The following diagram outlines the key steps for conducting a forced degradation study and analysis using

the described method.
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Forced Degradation Study Workflow
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Finding More Information

The available information is a starting point. For a complete study, you would need details on the exact

concentrations of acids, bases, and oxidants used, exposure times and temperatures, and the full

identification of degradation products.

e Consult ICH Guidelines: The definitive source for forced degradation requirements is the ICH
Q1A(R2) and Q1B guidelines [2].

e Search Scientific Databases: Perform a targeted search on platforms like SciFinder, PubMed, or
Google Scholar for "croconazole forced degradation” and "stability-indicating method LC-MS" to find
primary research articles that may contain the missing methodological detalils.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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